Cas no 68180-20-1 ( )

• Product Name: &nbsp
• CAS No: 68180-20-1
• MF: C₂₁H₃₇N₅
• MW: 359.551984548569
• CID: 969364
• PubChem ID: 319182
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 9-hexadecylpurin-6-amine
• 6-Amino-9-n-hexadecylpurin
• 9-hexadecyl-9H-purin-6-ylamine
• AC1L7ZOI
• N-9-hexadecyladenine
• NSC260877
• 68180-20-1
• DTXSID50312741
• 9-Hexadecyl-9H-purin-6-amine
• NSC-260877
• 9-hexadecyladenine
• DS-009367
•  

• Inchi： 1S/C21H37N5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-26-18-25-19-20(22)23-17-24-21(19)26/h17-18H,2-16H2,1H3,(H2,22,23,24)
• InChI Key： XRKDUNXFMAHKGU-UHFFFAOYSA-N
• SMILES： N1(C=NC2=C(N)N=CN=C12)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 359.30521
• Monoisotopic Mass: 359.305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 520.4°C at 760 mmHg
• Flash Point: 268.5°C
• Refractive Index: 1.566
• PSA: 69.62
• LogP: 6.47100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines